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Compound of Interest

Compound Name: Org 274179-0

Cat. No.: B15606181 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of Org 274179-0, a

potent allosteric antagonist of the thyroid-stimulating hormone (TSH) receptor.

This document provides critical safety and logistical information to ensure the safe and effective

use of Org 274179-0 in a laboratory setting. Adherence to these guidelines is essential to

minimize exposure risk and maintain a safe research environment.

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for Org 274179-0 does not specify occupational exposure

limits, it mandates the use of "full personal protective equipment" due to its potent

pharmacological activity.[1] The following table summarizes the recommended PPE for

handling this compound.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Solid Form)

- Certified Chemical Fume

Hood or Glove Box- N95 or

higher-rated respirator-

Chemical-resistant disposable

gown or lab coat with tight-

fitting cuffs- Double gloves

(e.g., nitrile)- Chemical splash

goggles and face shield

High risk of generating

airborne particles.

Containment and respiratory

protection are critical to

prevent inhalation.

Solution Preparation and

Handling

- Certified Chemical Fume

Hood- Chemical-resistant

disposable gown or lab coat-

Single pair of chemical-

resistant gloves (e.g., nitrile)-

Chemical splash goggles

Reduced risk of aerosolization

compared to handling the solid

form, but potential for splashes

and skin contact remains.

General Laboratory Operations

- Lab coat- Safety glasses with

side shields- Chemical-

resistant gloves (e.g., nitrile)

Standard laboratory practice to

protect against incidental

contact.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Org 274179-0 is crucial for minimizing exposure and

ensuring experimental integrity.

1. Pre-Experiment Preparation:

Consult the Safety Data Sheet (SDS): Before any work begins, all personnel must review the
most current SDS for Org 274179-0.
Designate a Handling Area: All work with Org 274179-0, particularly with the solid form,
should be conducted in a designated area within a certified chemical fume hood or glove
box.
Assemble Materials: Gather all necessary equipment, including PPE, weighing paper,
spatulas, and solvent-dispensing apparatus, before introducing the compound to the work
area.
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Prepare for Spills: Ensure a chemical spill kit appropriate for potent compounds is readily
accessible.

2. Compound Handling:

Weighing: Carefully weigh the solid compound on a tared weigh paper inside a chemical
fume hood or glove box to minimize the dispersion of dust.
Dissolving: Add the solvent to the vessel containing the weighed compound slowly and
carefully to avoid splashing. If necessary, use a vortex mixer at a low speed within the
containment area.
Transfers: Use appropriate tools, such as calibrated pipettes, for liquid transfers to minimize
the risk of spills.

3. Post-Experiment Procedures:

Decontamination: Thoroughly decontaminate all surfaces and equipment that came into
contact with Org 274179-0 using an appropriate solvent (e.g., 70% ethanol), followed by a
cleaning agent.
PPE Removal: Remove PPE in the designated doffing area, being careful to avoid self-
contamination. Dispose of all disposable PPE as hazardous waste.
Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Org 274179-0 and associated contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: All disposable items that have come into contact with Org 274179-0, including

weigh papers, pipette tips, gloves, and gowns, must be collected in a dedicated, clearly

labeled, and sealed hazardous waste container.

Liquid Waste: Collect all solutions containing Org 274179-0 in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other chemical waste streams

unless compatibility has been confirmed.

Disposal Vendor: All hazardous waste must be disposed of through a licensed and certified

hazardous waste management company, in accordance with local, state, and federal

regulations.
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TSH Receptor Antagonism Signaling Pathway
Org 274179-0 acts as an allosteric antagonist of the TSH receptor, a G-protein coupled

receptor (GPCR). This means it binds to a site on the receptor different from the natural ligand

(TSH) and inhibits its activation. It has also been described as an inverse agonist, meaning it

can reduce the basal activity of the receptor in the absence of an agonist.[2]
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Caption: TSH Receptor signaling pathway and inhibition by Org 274179-0.

Experimental Workflow for Safe Handling
The following diagram outlines the logical flow for safely handling Org 274179-0 in a research

setting.
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Caption: Step-by-step workflow for the safe handling of Org 274179-0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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